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Compound of Interest

5-Amino-n,2-
Compound Name: _ _
dimethylbenzenesulfonamide

Cat. No.: B112857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and safety data for
5-Amino-N,2-dimethylbenzenesulfonamide, identified by the CAS number 6274-17-5. Due to
the limited availability of published experimental data, this document focuses on the
foundational chemical and safety information.

Core Properties

5-Amino-N,2-dimethylbenzenesulfonamide is a sulfonamide derivative. While specific,
experimentally determined physicochemical data is not widely available in the public domain,
some core properties have been reported by chemical suppliers.

Property Value Source

CAS Number 6274-17-5 Combi-Blocks[1]

Molecular Formula CsH12N202S CymitQuimica, BenchChem
Molecular Weight 200.26 g/mol CymitQuimica, BenchChem
Synonyms Not specified Combi-Blocks[1]

Safety Data Sheet Summary
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The following safety information is derived from the Safety Data Sheet provided by Combi-
Blocks.[1] It is crucial to consult the full Safety Data Sheet before handling this chemical.

Hazards Identification

e GHS Pictograms: Not specified in the provided SDS.

e GHS Signal Word: Not specified in the provided SDS.

e GHS Hazard Statements: Not specified in the provided SDS.

o GHS Precautionary Statements: Not specified in the provided SDS.

Note: The absence of specific GHS classifications in the available documentation does not
imply that the substance is non-hazardous. Standard laboratory safety precautions should
always be observed.

First-Aid Measures

¢ In case of eye contact: Immediately flush with plenty of water.
 In case of skin contact: Wash off with soap and plenty of water.
e If inhaled: Move person into fresh air.

o If swallowed: Rinse mouth with water.

Handling and Storage

» Handling: Normal measures for preventive fire protection.

o Storage: Keep container tightly closed in a dry and well-ventilated place.

Personal Protective Equipment

o Eye/face protection: Use equipment for eye protection tested and approved under
appropriate government standards such as NIOSH (US) or EN 166(EU).

o Skin protection: Handle with gloves.
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o Respiratory protection: Respiratory protection is not required. Where protection from
nuisance levels of dusts are desired, use type N95 (US) or type P1 (EN 143) dust masks.

Experimental Protocols

As of the latest literature review, detailed experimental protocols for the synthesis or biological
application of 5-Amino-N,2-dimethylbenzenesulfonamide (CAS 6274-17-5) are not readily
available in peer-reviewed scientific journals or patent literature.

Biological Activity and Signaling Pathways

Currently, there is no publicly available research detailing the specific biological activity or
associated signaling pathways for 5-Amino-N,2-dimethylbenzenesulfonamide. The broader
class of sulfonamides is known for a wide range of biological activities, including antimicrobial
and anticancer effects, but specific data for this compound is lacking.

Logical Relationships in Chemical Data Retrieval

The process of gathering information on a specific chemical compound like CAS 6274-17-5
often involves a hierarchical search strategy. The following diagram illustrates this logical
workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. combi-blocks.com [combi-blocks.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: 5-Amino-N,2-
dimethylbenzenesulfonamide (CAS 6274-17-5)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112857#cas-number-6274-17-5-
properties-and-safety-data-sheet]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-body
https://www.benchchem.com/product/b112857?utm_src=pdf-custom-synthesis
https://www.combi-blocks.com/msds/ST-5458.pdf
https://www.benchchem.com/product/b112857#cas-number-6274-17-5-properties-and-safety-data-sheet
https://www.benchchem.com/product/b112857#cas-number-6274-17-5-properties-and-safety-data-sheet
https://www.benchchem.com/product/b112857#cas-number-6274-17-5-properties-and-safety-data-sheet
https://www.benchchem.com/product/b112857#cas-number-6274-17-5-properties-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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